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Compound of Interest

Compound Name: Fluorescent red 731 reactive

Cat. No.: B12056615

Get Quote

Executive Summary: The NIR Advantage
Fluorescent Red 731 is a high-performance Near-Infrared (NIR) fluorophore (Abs

736 nm / Em

759 nm) engineered for deep-tissue imaging and high-sensitivity flow cytometry. Unlike visible
spectrum dyes (FITC, PE), Fluorescent Red 731 operates within the "optical window" of
biological tissue, where photon scattering and autofluorescence are minimal.

The NHS (N-hydroxysuccinimide) ester functionalization renders this dye highly reactive toward

primary amines (

), specifically the

-amino groups of lysine residues and the N-terminus of proteins.[1][2] This guide details the
chemistry, thermodynamics, and precise laboratory workflows required to generate stable,
high-quantum-yield conjugates.
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Parameter Specification

Formula

Molecular Weight 859.98 g/mol

Reactive Group NHS Ester (Amine-reactive)

Excitation Max 736 nm (Ethanol)

Emission Max 759 nm (Ethanol)

Molar Extinction Coeff. 225,000

Solubility
DMF, DMSO (Low water solubility prior to

conjugation)

Mechanism of Action: Nucleophilic Acyl
Substitution
The conjugation relies on a competitive kinetic balance between aminolysis (desired) and

hydrolysis (waste).[2][3] The NHS ester activates the carboxyl group of the fluorophore,

creating a leaving group prone to nucleophilic attack.[2]

The Chemical Pathway
Nucleophilic Attack: The unprotonated primary amine (

) attacks the carbonyl carbon of the NHS ester.[3]

Tetrahedral Intermediate: A transient intermediate forms.[3]

Collapse & Release: The intermediate collapses, expelling the N-hydroxysuccinimide ring

(leaving group) and forming a stable amide bond.[2][3]

Critical Variable: pH Dependence[6][7][8][9]
pH < 7.0: Amines are protonated (

) and non-nucleophilic.[3] Reaction rate is negligible.
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pH > 9.5: Hydrolysis of the NHS ester by water (

) dominates, destroying the reagent before conjugation occurs.

Optimal Window:pH 8.3 – 9.0. This specific dye (Fluorescent Red 731) is often used at pH

9.0 to drive the reaction of its specific steric structure, though pH 8.3 is standard for most

NHS esters.
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Figure 1: The competitive kinetic pathway of NHS-ester conjugation. Success depends on

favoring Amide formation over Hydrolysis.

Validated Experimental Protocol
This protocol is optimized for labeling 1 mg of IgG antibody. Scale linearly for other quantities.

Phase 1: Preparation & Buffer Exchange
Objective: Remove competing amines (Tris, Glycine, BSA) which will quench the reaction.
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Purify Antibody: If the antibody is in Tris or contains BSA, perform buffer exchange using a

10k MWCO spin column or dialysis.

Equilibration Buffer: Exchange into 50 mM Sodium Bicarbonate, pH 9.0.

Note: While pH 8.3 is standard for many dyes, Fluorescent Red 731 protocols often

recommend pH 9.0 to maximize the nucleophilicity of the specific lysine residues

accessible to this bulky fluorophore.

Concentration: Adjust protein concentration to 2–5 mg/mL. Lower concentrations (<1 mg/mL)

result in poor labeling efficiency due to hydrolysis competition.

Phase 2: Reagent Solubilization
Objective: Dissolve the hydrophobic NHS ester without inducing hydrolysis.

Solvent: Use anhydrous DMF (Dimethylformamide) or DMSO.

Critical: Ensure the solvent is "amine-free" and dry. Moisture initiates immediate

hydrolysis.[4]

Stock Concentration: Dissolve 1 mg of Fluorescent Red 731 NHS ester in 50 µL DMF

(approx. 20 mg/mL).

Storage: Use immediately.[5] Do not store reconstituted NHS ester.

Phase 3: Conjugation Reaction
Objective: Covalent attachment.

Stoichiometry (Dye:Protein Ratio): Add the dye solution to the protein dropwise while stirring.

Recommended Ratio:1:1 to 2:1 (Molar Excess).

Warning: Unlike smaller dyes (FITC) requiring 10-20x excess, Fluorescent Red 731 is

large and prone to quenching. Do not exceed 3x molar excess unless experimentally

validated, as this leads to precipitation and reduced quantum yield.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.furthlab.xyz/antibody_conjugation
https://www.lumiprobe.com/protocols/nhs-ester-labeling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056615?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubation: Incubate for 60 minutes at Room Temperature (20-25°C) in the dark.

Phase 4: Purification
Objective: Remove free dye to prevent high background.

Column: Use a Sephadex G-25 desalting column (or equivalent size exclusion resin).[6][7]

Elution Buffer: PBS (Phosphate Buffered Saline), pH 7.2.

Collection: The first colored band to elute is the conjugate (high MW). The slower, trailing

band is free dye.

1. Buffer Exchange
(Remove Tris/Glycine)

Target: 50mM NaHCO3, pH 9.0

3. Conjugation Reaction
Ratio: 1-2x Molar Excess
Time: 1 Hour @ RT (Dark)

2. Solubilize Dye
Solvent: Anhydrous DMF

Conc: ~20 mg/mL

4. Purification
Method: Sephadex G-25

Eluant: PBS pH 7.2

5. QC & Storage
Measure A280 & A736

Store @ 4°C

Click to download full resolution via product page

Figure 2: Step-by-step workflow for antibody conjugation, ensuring removal of interfering

agents and free dye.
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Quality Control: Degree of Labeling (DOL)
Trustworthiness in data comes from verifying the DOL. A DOL of 1.0 – 2.0 is optimal for

Fluorescent Red 731. Higher DOL causes self-quenching.

The Formula
Constants

: Absorbance at 736 nm.[7]

: Absorbance at 280 nm (Protein).[8]

: ~150,000 Da (for IgG).

: 225,000 M

cm

.[7]

(Correction Factor): ~0.04 (Estimated for Cy7-like dyes).

Self-Validation: To determine exact CF

, measure the

and

of free dye in buffer.

.
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Issue Probable Cause Corrective Action

Precipitation
Dye concentration too high or

solvent incompatibility.

Dissolve dye in DMSO/DMF

first.[5] Do not exceed 10%

organic solvent in final reaction

mixture.

Low DOL (<0.5) Hydrolysis of NHS ester.

Use fresh anhydrous DMF.

Ensure buffer pH is >8.[4][7]0.

Increase dye molar excess

slightly (e.g., to 3x).

Low Signal (Quenching) Over-labeling (DOL > 3).

Reduce molar excess to 1:1.

Fluorescent Red 731 is bulky;

steric crowding reduces

brightness.

High Background
Incomplete removal of free

dye.

Use a longer desalting column

or perform dialysis. Free dye

sticks to some membranes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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